Cas no 1031582-53-2 (ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate)

• Product Name: ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate
• CAS No: 1031582-53-2
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 5272271
• Update Time: 2025-05-19

ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetate
• starbld0018791
• HMS3508K22
• Ethyl (7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate
• ethyl(S)-2-(7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetate
• EOS-61432
• OAABYIKOQIMZBY-UHFFFAOYSA-N
• ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate

• Inchi： 1S/C12H14FNO3/c1-2-16-12(15)6-9-7-17-11-5-8(13)3-4-10(11)14-9/h3-5,9,14H,2,6-7H2,1H3
• InChI Key： OAABYIKOQIMZBY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OCC(CC(=O)OCC)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• XLogP3: 2
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate

Research Brief on Ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate (CAS: 1031582-53-2)

Ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate (CAS: 1031582-53-2) is a fluorinated benzoxazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and central nervous system (CNS) modulating effects. The presence of the fluorine atom at the 7-position of the benzoxazine ring enhances its metabolic stability and bioavailability, making it a promising scaffold for further structural optimization.

Recent studies have focused on the synthesis and biological evaluation of ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate as a key intermediate in the development of novel therapeutic agents. One notable application is its role as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. GABA receptors are critical targets for the treatment of neurological disorders such as epilepsy, anxiety, and insomnia. The structural features of this compound, including the benzoxazine core and the ethyl acetate side chain, contribute to its ability to interact with GABAergic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate could be efficiently converted into a series of GABA_A receptor agonists with improved selectivity and reduced off-target effects. The study utilized a combination of molecular docking and in vitro assays to identify the optimal substituents for enhancing binding affinity. The results indicated that modifications at the 3-position of the benzoxazine ring significantly influenced the compound's pharmacological profile.

Another area of interest is the compound's potential as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers highlighted the importance of the fluorine atom in enhancing the compound's interaction with the COX-2 active site, suggesting that further optimization could lead to the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

The synthetic routes for ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate have also been a subject of recent investigation. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing a one-pot reductive amination strategy. This approach not only improved the yield but also minimized the formation of byproducts, making it suitable for large-scale manufacturing. The authors emphasized the importance of process optimization in ensuring the compound's availability for preclinical and clinical studies.

In conclusion, ethyl 2-(7-fluoro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate (CAS: 1031582-53-2) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable target for further research. Future studies should focus on exploring its potential in additional therapeutic areas, such as oncology and infectious diseases, as well as optimizing its pharmacokinetic properties for clinical development.